Cas no 690206-52-1 (1H-3-BENZAZEPINE, 3-CYCLOPROPYL-2,3,4,5-TETRAHYDRO-7-NITRO-)

• Product name: 1H-3-BENZAZEPINE, 3-CYCLOPROPYL-2,3,4,5-TETRAHYDRO-7-NITRO-
• CAS No: 690206-52-1
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278
• CID: 3215064
• PubChem ID: 58289836

1H-3-BENZAZEPINE, 3-CYCLOPROPYL-2,3,4,5-TETRAHYDRO-7-NITRO- Chemical and Physical Properties

Names and Identifiers

• 1H-3-BENZAZEPINE, 3-CYCLOPROPYL-2,3,4,5-TETRAHYDRO-7-NITRO-
• 690206-52-1
• 3-Cyclopropyl-2,3,4,5-tetrahydro-7-nitro-1H-3-benzazepine
• DTXSID101195758
• 3-Cyclopropyl-7-nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
• IOVZBVQJKZMVJX-UHFFFAOYSA-N
• SCHEMBL1950958

• Inchi： InChI=1S/C13H16N2O2/c16-15(17)13-2-1-10-5-7-14(12-3-4-12)8-6-11(10)9-13/h1-2,9,12H,3-8H2
• InChI Key： IOVZBVQJKZMVJX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 232.121177757Da
• Monoisotopic Mass: 232.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.1Ų